2-[2-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenoxy]acetohydrazide

• IUPAC Name: 2-[2-(benzotriazol-2-yl)-4-methylphenoxy]acetohydrazide
• InChI: InChI=1S/C15H15N5O2/c1-10-6-7-14(22-9-15(21)17-16)13(8-10)20-18-11-4-2-3-5-12(11)19-20/h2-8H,9,16H2,1H3,(H,17,21)
• InChI Key: YLSZWZDQJSSWCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NN)N2N=C3C=CC=CC3=N2
• Molecular Formula: C15H15N5O2
• Molecular Weight: 297.31 g/mol
• CAS No.: 697239-73-9

Description

Molecular Structure Analysis

The molecule consists of substituted benzotriazoles with a phenyl group in the 2-position, which carries a hydroxy group in the ortho-position .

Chemical Reactions Analysis

As for chemical reactions, UV-328 is primarily used as a UV filter and antioxidant for plastics. It protects polymers and organic pigments from UV radiation, maintaining their original appearance and physical integrity during outdoor weathering. Its application concentration typically ranges from 0.1% to 1% .

Scientific Research Applications

Synthesis and Characterization

• Compounds derived from related structures have been synthesized and characterized, demonstrating a variety of chemical reactions and modifications to explore their biological and pharmacological potentials (Fuloria et al., 2009).

Antimicrobial Activity

• Novel imines and thiazolidinones synthesized from related structures showed significant antimicrobial activities against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Fuloria et al., 2009).

Anticancer Evaluation

• Some derivatives have been evaluated for their anticancer activities, with certain compounds showing promising results against breast cancer cell lines, highlighting their potential as chemotherapeutic agents (Salahuddin et al., 2014).

Analgesic and Anti-inflammatory Activities

• Research on derivatives has also explored their analgesic and anti-inflammatory properties, contributing valuable insights into the development of new therapeutic agents for treating pain and inflammation (Dewangan et al., 2015).

Environmental Impact Studies

• The environmental presence and impact of benzotriazole and related compounds have been studied, particularly their use as UV filters in cosmetics and potential endocrine-disrupting activities, indicating the importance of evaluating the environmental safety of these chemicals (Zhang et al., 2011).

Mechanism of Action

UV-328 absorbs UV light, preventing its harmful effects on plastics and other materials. It stabilizes various polymers, including styrene homopolymers, acrylic polymers, polyvinyl chloride, and polyolefins. The substance’s systemic availability in the human body is high, but urinary excretion is relatively low .

Safety and Hazards

• UV-328 is persistent, bioaccumulative, and toxic (PBT) and very persistent and very bioaccumulative (vPvB). It may cause long-lasting harmful effects to aquatic life .
• Associated with adverse health effects in mammals, primarily liver toxicity .